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CAS No.: 14391-97-0

Cat. No.: B1217030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the cyclotron production of

Scandium-49 (⁴⁹Sc), a beta-emitting radionuclide with potential applications in nuclear

medicine. The information is compiled for researchers, scientists, and drug development

professionals working on the development of novel radiopharmaceuticals.

Introduction to Scandium-49
Scandium-49 (⁴⁹Sc) is a radionuclide that decays by beta emission with a half-life of 57.2

minutes. Its decay characteristics make it a candidate for various applications in nuclear

medicine, although it is less commonly used than other scandium isotopes like ⁴⁷Sc. The

production of ⁴⁹Sc can be achieved through various nuclear reactions using a cyclotron. This

document outlines the primary production routes, targetry, irradiation parameters, and chemical

separation protocols.
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The cyclotron production of ⁴⁹Sc primarily involves two main routes: the deuteron

bombardment of enriched Calcium-48 and the fast neutron bombardment of Titanium-49.

Deuteron Irradiation of Calcium-48: The 48Ca(d,n)49Sc
Reaction
This reaction is a promising method for the direct production of ⁴⁹Sc using a cyclotron capable

of accelerating deuterons.

Target Material: Highly enriched Calcium-48 (⁴⁸Ca) is required to maximize the yield of ⁴⁹Sc

and minimize the production of isotopic impurities. The target is typically in the form of

calcium carbonate (⁴⁸CaCO₃) or calcium oxide (⁴⁸CaO) due to their stability under irradiation.

Projectile: Deuterons (d) accelerated to energies typically in the range of 5-15 MeV.

Fast Neutron Irradiation of Titanium-49: The
49Ti(n,p)49Sc Reaction
This is an indirect production method where a cyclotron is used to first generate fast neutrons,

which then irradiate a Titanium-49 target.

Neutron Production: Fast neutrons can be produced by bombarding a beryllium (Be) or

deuterium (D₂) target with high-energy protons or deuterons from the cyclotron.

Target Material: Enriched Titanium-49 (⁴⁹Ti) in the form of metallic foil or titanium dioxide

(⁴⁹TiO₂).

Projectile: Fast neutrons with energies typically above 1 MeV.

Quantitative Production Data
Quantitative data for the direct cyclotron production of ⁴⁹Sc is not as extensively documented

as for other scandium isotopes. The following table summarizes available and extrapolated

data for the primary production routes.
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Productio
n Route

Target
Material

Projectile
Projectile
Energy
(MeV)

Cross-
Section
(mb)

Thick
Target
Yield
(MBq/
µAh)

Radionuc
lidic
Impurities

⁴⁸Ca(d,n)⁴⁹

Sc

Enriched

⁴⁸CaCO₃/

⁴⁸CaO

Deuterons 5 - 15

Data not

readily

available

Data not

readily

available

⁴⁸Sc, ⁴⁷Sc

⁴⁹Ti(n,p)⁴⁹

Sc

Enriched

⁴⁹TiO₂

Fast

Neutrons
> 1 ~100

Data not

readily

available

⁴⁶Sc, ⁴⁷Sc,

⁴⁸Sc (from

other Ti

isotopes)

Note: The cross-section and yield data for the 48Ca(d,n)49Sc reaction are not well-

documented in publicly available literature. The values for the 49Ti(n,p)49Sc reaction are

based on reactor-based neutron sources and may vary with a cyclotron-based neutron source.

Experimental Protocols
Protocol for ⁴⁸Ca(d,n)⁴⁹Sc Production and Separation
4.1.1. Target Preparation

Material: Obtain highly enriched (≥95%) ⁴⁸CaCO₃ or ⁴⁸CaO.

Encapsulation: Press a known quantity (e.g., 50-100 mg) of the target material into a high-

purity aluminum or niobium target holder. The target holder should be designed to withstand

the beam current and effectively dissipate heat.

4.1.2. Cyclotron Irradiation

Cyclotron Setup: Tune the cyclotron to accelerate deuterons to the desired energy (e.g., 10

MeV).

Irradiation Parameters:
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Beam Current: 10-50 µA (depending on target cooling efficiency).

Irradiation Time: 1-2 hours (considering the short half-life of ⁴⁹Sc).

Target Cooling: Ensure efficient cooling of the target during irradiation to prevent

degradation.

4.1.3. Chemical Separation of ⁴⁹Sc from ⁴⁸Ca Target

Target Dissolution: After a short cooling period, dissolve the irradiated ⁴⁸CaCO₃/⁴⁸CaO target

in a minimal volume of high-purity hydrochloric acid (e.g., 1-2 M HCl).

Separation via Precipitation:

Adjust the pH of the dissolved target solution to >7 using ammonium hydroxide to

precipitate Scandium-49 hydroxide (⁴⁹Sc(OH)₃).

Centrifuge the solution to pellet the ⁴⁹Sc(OH)₃ precipitate.

Wash the precipitate with deionized water to remove residual calcium ions.

Re-dissolve the ⁴⁹Sc(OH)₃ precipitate in a small volume of dilute HCl (e.g., 0.1 M) for

subsequent use.

Separation via Ion Exchange Chromatography:

Prepare a column with a suitable cation exchange resin (e.g., Dowex 50W-X8) or a

specialized extraction chromatography resin (e.g., UTEVA resin).

Load the dissolved target solution onto the column.

Elute the calcium ions with a suitable mobile phase (e.g., dilute HCl for Dowex or

concentrated HCl for UTEVA).[1][2]

Elute the ⁴⁹Sc with a different mobile phase (e.g., a higher concentration of HCl for Dowex

or dilute HCl/water for UTEVA).[1][2]

Protocol for ⁴⁹Ti(n,p)⁴⁹Sc Production and Separation
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4.2.1. Target Preparation

Material: Use enriched (≥95%) ⁴⁹TiO₂ powder or ⁴⁹Ti metallic foil.

Encapsulation: Encapsulate the titanium target material in a suitable container for neutron

irradiation.

4.2.2. Cyclotron and Neutron Production

Neutron Source: Use a high-current proton or deuteron beam from the cyclotron to bombard

a beryllium or deuterium target to produce a high flux of fast neutrons.

Irradiation: Place the ⁴⁹Ti target in the high-flux region of the fast neutrons for a

predetermined time (e.g., 1-3 hours).

4.2.3. Chemical Separation of ⁴⁹Sc from ⁴⁹Ti Target

Target Dissolution: Dissolve the irradiated ⁴⁹TiO₂ target in a mixture of concentrated sulfuric

acid and ammonium sulfate with heating, or dissolve the ⁴⁹Ti foil in concentrated hydrochloric

acid.

Ion Exchange Chromatography:

Prepare a column with a strong anion exchange resin (e.g., Dowex 1x8).

Load the dissolved target solution in concentrated HCl. Titanium will form anionic

complexes and be retained on the resin, while scandium will pass through.

Alternatively, use a cation exchange resin where scandium will be retained and can be

selectively eluted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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